Cas no 100331-01-9 (Benzamide,2,6-difluoro-N-[[[2-methyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-)

• Product name: Benzamide,2,6-difluoro-N-[[[2-methyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-
• CAS No: 100331-01-9
• MF: C₁₇H₁₂F₆N₂O₃S
• MW: 438.344203948975
• CID: 235072
• PubChem ID: 180829

Benzamide,2,6-difluoro-N-[[[2-methyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2,6-difluoro-N-[[[2-methyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-
• 2,6-difluoro-N-[[2-methyl-4-(1,1,2,2-tetrafluoroethylsulfinyl)phenyl]carbamoyl]benzamide
• CHEMBL2287847
• Benzamide, 2,6-difluoro-N-[[[2-methyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-
• 2,6-Difluoro-N-{[2-methyl-4-(1,1,2,2-tetrafluoroethanesulfinyl)phenyl]carbamoyl}benzene-1-carboximidic acid
• 2,6-Difluoro-N-((2-methyl-4-(1,1,2,2-tetrafluoroethylsulfinyl)phenyl)carbamoyl)benzamide
• DTXSID40905383
• 100331-01-9

• Inchi： 1S/C17H12F6N2O3S/c1-8-7-9(29(28)17(22,23)15(20)21)5-6-12(8)​24-16(27)25-14(26)13-10(18)3-2-4-11(13)19/h2-7,15H,1H3,(H2,24,25,​26,27)
• InChI Key： DJELKNDKZXNWFD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(F)C=1C(NC(NC1C=CC(S(C(F)(F)C(F)F)=O)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 438.04736
• Monoisotopic Mass: 438.04728240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 75.27